Cas no 857859-77-9 (4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)-)

• Product Name: 4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)-
• CAS No: 857859-77-9
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 3316651
• PubChem ID: 86059964
• Update Time: 2025-04-21

4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)-
• 3'-methoxy-4',5'-methylenedioxyflavone
• 857859-77-9
• 2-(7-methoxy-1,3-benzodioxol-5-yl)chromen-4-one

• Inchi： 1S/C17H12O5/c1-19-15-6-10(7-16-17(15)21-9-20-16)14-8-12(18)11-4-2-3-5-13(11)22-14/h2-8H,9H2,1H3
• InChI Key： XYMIWTLARLBFMJ-UHFFFAOYSA-N
• SMILES： COC1C2=C(OCO2)C=C(C2OC3C(=CC=CC=3)C(=O)C=2)C=1

Computed Properties

• Exact Mass: 296.06847348Da
• Monoisotopic Mass: 296.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.971
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3'-O-methylated flavonoids